Cas no 2416231-46-2 (2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride)

• Product Name: 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride
• CAS No: 2416231-46-2
• MF: C₉H₁₃Cl₃N₂O₂
• MW: 287.570719480515
• MDL: MFCD32667445
• CID: 5675555
• PubChem ID: 146155216
• Update Time: 2025-08-05

2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416231-46-2
• EN300-26678558
• 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride
• 2-Amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid;dihydrochloride

• MDL： MFCD32667445
• Inchi： 1S/C9H11ClN2O2.2ClH/c1-5-2-3-6(8(10)12-5)4-7(11)9(13)14;;/h2-3,7H,4,11H2,1H3,(H,13,14);2*1H
• InChI Key： LPCHSLJPZUGAGN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CC(C(=O)O)N.Cl.Cl

Computed Properties

• Exact Mass: 286.004261g/mol
• Monoisotopic Mass: 286.004261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride

2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride (CAS No. 2416231-46-2): A Comprehensive Overview

2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride (CAS No. 2416231-46-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and amino acid structural motifs, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its dihydrochloride salt form enhances solubility and stability, making it particularly valuable in laboratory and industrial applications.

The molecular structure of 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride features a 2-chloro-6-methylpyridine moiety linked to an amino acid backbone. This combination imparts distinct chemical properties, such as moderate polarity and the ability to participate in hydrogen bonding, which are essential for its role in drug discovery. Researchers often explore its potential in modulating biological targets, given its structural similarity to naturally occurring amino acids.

In recent years, the demand for 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride has surged due to its applications in developing novel therapeutics. For instance, it has been investigated as a building block for small molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The compound’s versatility also extends to agrochemical research, where it contributes to the design of new crop protection agents.

One of the trending topics in chemical research is the optimization of synthetic pathways for compounds like 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride. Scientists are focusing on greener and more efficient methods to produce this intermediate, aligning with the global push toward sustainable chemistry. Techniques such as catalytic asymmetric synthesis and flow chemistry are being explored to improve yield and reduce environmental impact.

The pharmacological potential of 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride is another area of active investigation. Its structural features make it a candidate for modulating neurotransmitter receptors and ion channels, which are critical in treating neurological conditions. Additionally, its role in peptide mimetics has sparked interest in the development of next-generation therapeutics for diseases with high unmet medical needs.

From a market perspective, the compound’s niche applications ensure steady demand. Suppliers and manufacturers of 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical clients. Quality control measures, such as HPLC and NMR analysis, are essential to ensure consistency and compliance with regulatory standards.

For researchers and industry professionals seeking detailed information on CAS No. 2416231-46-2, understanding its spectroscopic properties and handling protocols is crucial. The compound’s stability under various conditions, including temperature and pH, is well-documented, facilitating its use in diverse experimental setups. Safety data sheets (SDS) provide comprehensive guidelines for its storage and handling.

In summary, 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoic acid dihydrochloride represents a valuable tool in modern chemical and pharmaceutical research. Its multifaceted applications, combined with ongoing advancements in synthesis and characterization, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this intermediate is likely to play a pivotal role in the discovery of innovative solutions for health and agriculture.